4-Acetamidophthalic acid
Overview
Description
4-Acetamidophthalic acid is a chemical compound with the molecular formula C10H9NO5 . It is listed in the ECHA CHEM database and has been found in various regulatory activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 223.18 . Other properties such as boiling point, density, and acidity coefficient are also available .Scientific Research Applications
Analytical Chemistry Applications
4-Acetamidophthalic acid derivatives are utilized in various analytical chemistry applications. For instance, a study by Tefera et al. (2016) demonstrated the use of a modified glassy carbon electrode for the simultaneous determination of caffeine and paracetamol using voltammetry. This method proves effective in the presence of interfering substances, indicating its selectivity and potential in analytical chemistry applications (Tefera, Geto, Tessema, & Admassie, 2016).
Environmental Science
In environmental science, this compound plays a role in the study of adsorption processes. Abdel Daiem et al. (2015) investigated the adsorption of phthalic acid and other compounds on activated carbons. The study highlighted the influence of molecular size, chemical structure, and adsorbent properties on adsorption capacity, essential for understanding the removal of micropollutants from the environment (Abdel Daiem, Rivera-Utrilla, Sánchez-Polo, & Ocampo-Pérez, 2015).
Medicinal Chemistry
In the field of medicinal chemistry, this compound derivatives are explored for their potential as inhibitors and reagents. A study by Ats et al. (1990) synthesized a compound as a competitive inhibitor and potential photoaffinity reagent for human β-hexosaminidase, demonstrating its application in enzyme inhibition and potential therapeutic uses (Ats, Lausberg, Lehmann, & Sandhoff, 1990).
Pharmaceutical Applications
This compound derivatives also find applications in pharmaceuticals. Chen et al. (2006) prepared composite particles for sustained drug release using a spray-drying technique, which included the use of hydroxypropylmethylcellulose phthalate. This study underscores the significance of these compounds in developing advanced drug delivery systems (Chen, Takahashi, Okamoto, & Danjo, 2006).
Chemical Synthesis
In chemical synthesis, this compound derivatives are used in the synthesis of novel compounds. Reddy et al. (2013) developed a process for preparing a water-soluble, potential analgesic compound derived from phthalamic acid, demonstrating the versatility of these compounds in synthesizing new pharmaceutical agents (Reddy, Kumari, & Dubey, 2013).
properties
IUPAC Name |
4-acetamidophthalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO5/c1-5(12)11-6-2-3-7(9(13)14)8(4-6)10(15)16/h2-4H,1H3,(H,11,12)(H,13,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFRRJDNGAZANLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5070529 |
Source
|
| Record name | 4-(Acetylamino)phthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5070529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67614-42-0 |
Source
|
| Record name | 4-(Acetylamino)-1,2-benzenedicarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67614-42-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Benzenedicarboxylic acid, 4-(acetylamino)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067614420 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Benzenedicarboxylic acid, 4-(acetylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-(Acetylamino)phthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5070529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-acetamidophthalic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.682 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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